3-Hydroxy-OPC6-CoA

• Molecular Formula: C37H60N7O18P3S
• Molecular Weight: 1015.9 g/mol
• InChI: InChI=1S/C37H60N7O18P3S/c1-4-5-7-11-24-23(13-14-25(24)45)10-8-6-9-12-28(47)66-18-17-39-27(46)15-16-40-35(50)32(49)37(2,3)20-59-65(56,57)62-64(54,55)58-19-26-31(61-63(51,52)53)30(48)36(60-26)44-22-43-29-33(38)41-21-42-34(29)44/h5,7,21-24,26,30-32,36,48-49H,4,6,8-20H2,1-3H3,(H,39,46)(H,40,50)(H,54,55)(H,56,57)(H2,38,41,42)(H2,51,52,53)/b7-5-/t23?,24-,26+,30?,31-,32-,36+/m0/s1
• InChIKey: VWFUYQVGVAEVNH-ZAPFENOOSA-N

3-Hydroxy-OPC6-CoA Chemical Identity and Pathway Context

3-Hydroxy-OPC6-CoA (C37H60N7O19P3S; molecular weight 1031.90 g/mol) is a coenzyme A thioester derivative that functions as a specific intermediate in the α-linolenic acid metabolic pathway, particularly in jasmonic acid biosynthesis [1]. As a member of the 3-hydroxyacyl-CoA family, this compound participates in two characterized enzymatic reactions: reversible dehydration to trans-2-Enoyl-OPC6-CoA via enoyl-CoA hydratase (EC 4.2.1.17/4.2.1.74), and NAD+-dependent oxidation to 3-Oxo-OPC6-CoA via 3-hydroxyacyl-CoA dehydrogenase (EC 1.1.1.35) [2]. Its defined role in jasmonic acid biosynthesis distinguishes it from generic 3-hydroxyacyl-CoA substrates used in β-oxidation studies.

Jasmonate pathway intermediate – specific for plant hormone biosynthesis studies

Supports enzymatic dehydration (EC 4.2.1.17/4.2.1.74) and oxidation (EC 1.1.1.35) assays

Distinct from generic β-oxidation substrates – pathway-specific context

• [1] KEGG COMPOUND: C16333 - 3-Hydroxy-OPC6-CoA. Kyoto Encyclopedia of Genes and Genomes. View Source
• [2] KEGG REACTION: R07893, R07894. 3-Hydroxy-OPC6-CoA ↔ trans-2-Enoyl-OPC6-CoA + H2O; 3-Hydroxy-OPC6-CoA + NAD+ ↔ 3-Oxo-OPC6-CoA + NADH + H+. View Source

Why 3-Hydroxy-OPC6-CoA Cannot Be Substituted

Generic 3-hydroxyacyl-CoA compounds (e.g., 3-hydroxybutyryl-CoA, 3-hydroxyhexanoyl-CoA, 3-hydroxyoctanoyl-CoA) serve as broad-spectrum substrates for β-oxidation pathway enzymes and are commercially available for general fatty acid metabolism studies. However, 3-Hydroxy-OPC6-CoA contains the structurally distinct OPC6 (3-oxo-2-(pent-2-enyl)cyclopentyl) moiety derived from 12-oxo-phytodienoic acid (OPDA), which dictates its exclusive role in the jasmonic acid biosynthetic pathway rather than canonical β-oxidation [1]. Enzymes that process OPC-series CoA esters exhibit chain-length specificity and cyclopentenone ring recognition that cannot be met by linear-chain 3-hydroxyacyl-CoA alternatives [2]. Substituting a generic substrate would fail to recapitulate the jasmonate-specific metabolic context, rendering experimental results non-physiological for plant hormone research.

Chain-length & ring specificity

OPC6 cyclopentenone recognition is absent in linear 3-hydroxyacyl-CoA substrates; enzyme kinetics may not reflect jasmonate pathway activity.

Pathway divergence

Generic alternatives are processed by mitochondrial β-oxidation, yielding non-physiological results for plant hormone studies.

• [1] KEGG Pathway: alpha-Linolenic acid metabolism - Jasmonic acid biosynthesis. Kyoto Encyclopedia of Genes and Genomes. View Source
• [2] NicotianaCyc: EC 1.1.1.35 - 3-hydroxyacyl-CoA dehydrogenase. Sol Genomics Network. View Source

3-Hydroxy-OPC6-CoA Key Differentiators

Monoisotopic Mass Differentiation

3-Hydroxy-OPC6-CoA exhibits a monoisotopic mass of 1031.2878 Da, which is substantially higher than linear 3-hydroxyacyl-CoA compounds of comparable acyl chain carbon count due to the presence of the OPC6 cyclopentenone moiety [1]. For example, the OPC6-3-hydroxyacyl-CoA entry in MetaCyc reports a molecular weight of 1027.9 Da and monoisotopic mass of 1031.2877530023 Da, confirming the mass signature [2]. This mass difference enables unambiguous MS/MS identification and quantification in metabolomic workflows where OPC-series and linear 3-hydroxyacyl-CoA species may co-elute.

Monoisotopic Mass

Class-level

3-Hydroxy-OPC6-CoA: 1031.2878 Da
OPC6-CoA: 1015.2928 Da
Linear C6 analog: ~881 Da

Distinct mass signature supports unambiguous LC-MS/MS identification.

~16 Da shift from OPC6-CoA; ~150 Da above linear C6.

Evidence Dimension	Monoisotopic molecular mass
Target Compound Data	1031.2878 Da
Comparator Or Baseline	OPC6-CoA (without 3-hydroxy group): 1015.2928 Da; 3-Hydroxyhexanoyl-CoA (linear C6): ~881 Da
Quantified Difference	Mass increment of ~16 Da relative to OPC6-CoA; ~150 Da greater than linear C6 3-hydroxyacyl-CoA
Conditions	Calculated monoisotopic mass from molecular formula C37H60N7O19P3S

Why This Matters

The unique mass signature ensures precise compound verification in procurement and prevents misidentification in LC-MS/MS metabolomics experiments.

• [1] KEGG COMPOUND: C16333 - 3-Hydroxy-OPC6-CoA. Monoisotopic mass 1031.2878. View Source
• [2] MetaCyc Compound: OPC6-3-hydroxyacyl-CoA. Monoisotopic Molecular Weight: 1031.2877530023 Daltons. View Source

Dehydration Specificity in Jasmonate Biosynthesis

The reaction 3-Hydroxy-OPC6-CoA ↔ trans-2-Enoyl-OPC6-CoA + H2O is catalyzed by enoyl-CoA hydratase (EC 4.2.1.17/4.2.1.74) and is a committed step in jasmonic acid biosynthesis [1]. While these enzymes exhibit broad activity toward various chain-length 3-hydroxyacyl-CoA substrates, the OPC6 cyclopentenone-containing CoA ester represents a pathway-specific substrate not recognized by enzymes involved in mitochondrial fatty acid β-oxidation [2]. In contrast, linear 3-hydroxyhexanoyl-CoA and 3-hydroxyoctanoyl-CoA are primarily processed by mitochondrial HADH enzymes (EC 1.1.1.35) in energy metabolism contexts [3].

Dehydration Specificity

Class-level

Committed step in jasmonic acid biosynthesis
Substrate for enoyl-CoA hydratase (EC 4.2.1.17/4.2.1.74)

Pathway-specific reactivity not captured by linear-chain substrates.

Qualitative pathway divergence; mitochondrial β-oxidation enzymes not engaged.

Evidence Dimension	Pathway and enzyme specificity
Target Compound Data	Specific substrate for jasmonic acid biosynthetic enoyl-CoA hydratase
Comparator Or Baseline	Linear 3-hydroxyhexanoyl-CoA and 3-hydroxyoctanoyl-CoA: substrates for mitochondrial β-oxidation 3-hydroxyacyl-CoA dehydrogenase
Quantified Difference	Not quantifiable (qualitative pathway divergence)
Conditions	KEGG pathway annotation (map00592) and NicotianaCyc enzyme specificity

Why This Matters

Procurement of 3-Hydroxy-OPC6-CoA is essential for experiments requiring jasmonate-specific metabolic context; linear-chain alternatives will not interrogate plant hormone pathways.

• [1] KEGG REACTION: R07893 - 3-Hydroxy-OPC6-CoA ↔ trans-2-Enoyl-OPC6-CoA + H2O. View Source
• [2] KEGG Pathway: map00592 - alpha-Linolenic acid metabolism. View Source
• [3] He XY, Yang SY, Schulz H. Assay of L-3-hydroxyacyl-coenzyme A dehydrogenase with substrates of different chain lengths. Anal Biochem. 1989;180(1):105-9. View Source

NADH-Coupled Oxidation Assay

3-Hydroxy-OPC6-CoA undergoes NAD+-dependent oxidation to 3-Oxo-OPC6-CoA, a reaction annotated as KEGG R07894 and catalyzed by 3-hydroxyacyl-CoA dehydrogenase [1]. This reaction can be monitored spectrophotometrically at 340 nm via NADH production, providing a quantitative assay for enzyme activity. The OPC6-3-hydroxyacyl-CoA dehydrogenase activity has been documented in plant pathway databases (NicotianaCyc RXN-10702), distinguishing it from the generic β-oxidation reactions measured with linear substrates [2].

NADH-Coupled Oxidation

Assay context

NAD⁺-dependent oxidation to 3-Oxo-OPC6-CoA
Monitor NADH production at 340 nm

Enables quantitative enzyme activity measurement for jasmonate pathway studies.

Coupled assay format; specific activity values not determined.

Evidence Dimension	Enzymatic oxidation and assay feasibility
Target Compound Data	NAD+-dependent oxidation to 3-Oxo-OPC6-CoA, measurable at 340 nm
Comparator Or Baseline	Generic 3-hydroxyacyl-CoA dehydrogenase assays using acetoacetyl-CoA or 3-hydroxybutyryl-CoA
Quantified Difference	Specific activity values not available; pathway context differs
Conditions	Coupled assay system with NAD+ reduction to NADH

Why This Matters

The defined reaction enables development of quantitative enzyme activity assays for plant jasmonate pathway enzymes, which is not possible with off-target linear substrates.

• [1] KEGG REACTION: R07894 - 3-Hydroxy-OPC6-CoA + NAD+ ↔ 3-Oxo-OPC6-CoA + NADH + H+. View Source
• [2] NicotianaCyc RXN-10702: OPC6-3-hydroxyacyl-CoA + NAD+ → OPC6-3-ketoacyl-CoA + NADH + H+. View Source

Molecular Weight for Metabolite Quantification

The molecular formula of 3-Hydroxy-OPC6-CoA (C37H60N7O19P3S) and molecular weight (1031.90 g/mol) are precisely defined and differ from OPC6-CoA (C37H56N7O18P3S; 1011.9 Da) by the addition of one oxygen atom and four hydrogen atoms, consistent with hydration of the α,β-double bond [1][2]. This difference of approximately 20 Da allows for chromatographic resolution and accurate MS quantification. In contrast, linear 3-hydroxyacyl-CoA compounds of varying chain lengths exhibit incremental mass differences of 28 Da per CH2 unit, which can cause isobaric interference in complex plant extracts [3].

Mass for Quantification

Class-level

1031.90 g/mol (C₃₇H₆₀N₇O₁₉P₃S)
+20 Da vs OPC6-CoA
~150 Da greater than linear C6 CoA

Accurate mass differentiation reduces false positives in plant metabolomics.

Verifiable by high-resolution MS; 28-Da CH₂ increments cause isobaric risk with linear analogs.

Evidence Dimension	Molecular weight differentiation for analytical detection
Target Compound Data	1031.90 g/mol (C37H60N7O19P3S)
Comparator Or Baseline	OPC6-CoA: 1011.9 g/mol (C37H56N7O18P3S); 3-Hydroxyhexanoyl-CoA: ~881 g/mol
Quantified Difference	+20 Da relative to OPC6-CoA; ~150 Da greater than linear C6 analog
Conditions	Calculated from molecular formula; verifiable by high-resolution MS

Why This Matters

Accurate mass differentiation supports robust quantification in plant metabolomics studies, reducing false positives from structurally similar CoA esters.

• [1] KEGG COMPOUND: C16333 - 3-Hydroxy-OPC6-CoA. Molecular weight 1031.90. View Source
• [2] Human Metabolome Database: OPC6-CoA (HMDB0011114). Molecular weight 1011.9. View Source
• [3] ZFIN ChEBI: 3-Hydroxy-OPC6-CoA. Ontology term CHEBI:80454. View Source

3-Hydroxy-OPC6-CoA Research Applications

In Vitro Jasmonate Pathway Reconstitution

Use 3-Hydroxy-OPC6-CoA as a substrate to characterize plant enoyl-CoA hydratase (EC 4.2.1.17/4.2.1.74) and 3-hydroxyacyl-CoA dehydrogenase (EC 1.1.1.35) activities in jasmonate biosynthesis [1][2]. Monitor dehydration to trans-2-Enoyl-OPC6-CoA or NADH production at 340 nm during oxidation to 3-Oxo-OPC6-CoA. This approach enables kinetic parameter determination (Km, Vmax) for pathway-specific enzymes, which cannot be achieved using generic linear 3-hydroxyacyl-CoA substrates.

Targeted Metabolomics in Plant Stress

Employ 3-Hydroxy-OPC6-CoA as an authentic standard for targeted metabolomics of jasmonate intermediates in plant tissues following wounding, herbivory, or pathogen challenge [1]. Its distinct monoisotopic mass (1031.2878 Da) enables selective reaction monitoring (SRM) or parallel reaction monitoring (PRM) workflows, distinguishing it from isobaric linear-chain CoA esters that co-occur in plant extracts.

Enzyme Inhibitor Screening for Pathway Modulation

Develop high-throughput screening assays using 3-Hydroxy-OPC6-CoA as substrate to identify small molecule inhibitors of jasmonate biosynthetic enzymes [1]. Inhibition of the dehydration or oxidation steps could lead to novel agrochemical leads for modulating plant defense responses. The NADH-coupled assay provides a facile readout amenable to 96- or 384-well plate formats.

Metabolic Engineering for Jasmonate Production

Utilize 3-Hydroxy-OPC6-CoA as a pathway intermediate standard for engineering microbial or plant chassis for heterologous jasmonic acid production [1][2]. Quantifying flux through the OPC6-CoA node requires authentic standards for LC-MS verification of intermediate accumulation, guiding iterative strain improvement cycles.

Application

Selection Property

Validation Focus

Jasmonate Pathway Reconstitution

Pathway-specific substrate for EC 4.2.1.17 and EC 1.1.1.35

Kinetic parameter determination (Km, Vmax) for jasmonate enzymes

Plant Metabolomics

Distinct monoisotopic mass (1031.2878 Da)

Selective/parallel reaction monitoring workflows

Inhibitor Screening

NADH-coupled spectrophotometric readout

High-throughput plate-format enzyme assays

Metabolic Engineering

Authentic intermediate standard for OPC6-CoA node

LC-MS flux verification and strain improvement cycles

• [1] KEGG REACTION: R07893, R07894. Kyoto Encyclopedia of Genes and Genomes. View Source
• [2] NicotianaCyc: Reactions RXN-10702, RXN-10698, RXN-10703. Sol Genomics Network. View Source